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Abstract
Methisazone, an antiviral agent with historical significance in the context of poxvirus infections,

operates through the inhibition of viral mRNA and protein synthesis. This technical guide

provides a comprehensive overview of its core molecular and functional characteristics. It

includes a detailed summary of its physicochemical properties, an exploration of its mechanism

of action with a corresponding workflow diagram, a compilation of its quantitative antiviral

activity, and generalized experimental protocols for its synthesis and antiviral evaluation. This

document is intended to serve as a foundational resource for researchers and professionals

engaged in antiviral drug discovery and development.

Core Molecular and Physicochemical Properties
Methisazone is a thiosemicarbazone derivative with a well-defined molecular structure. Its

fundamental properties are summarized in the table below.
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Property Value Citation(s)

Molecular Formula C₁₀H₁₀N₄OS [1][2]

Molecular Weight 234.28 g/mol [1][2]

IUPAC Name

(2Z)-2-(1-methyl-2-oxo-1,2-

dihydro-3H-indol-3-

ylidene)hydrazine-1-

carbothioamide

[1]

CAS Number 1910-68-5 [1]

Appearance Crystalline solid

Melting Point 245 °C

Mechanism of Action: Inhibition of Viral Protein
Synthesis
The primary antiviral activity of Methisazone is attributed to its ability to inhibit the synthesis of

viral mRNA and proteins, a mechanism particularly effective against poxviruses[1][3]. This

inhibition disrupts the viral replication cycle by preventing the formation of essential structural

proteins and enzymes, ultimately leading to the failure of mature virion assembly. While the

precise molecular targets are not fully elucidated, the overall effect is a potent suppression of

viral propagation.

The proposed workflow for the mechanism of action of Methisazone is depicted in the

following diagram:
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Workflow of Methisazone's Antiviral Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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